N-[1-(oxan-4-yl)pyrrolidin-3-yl]-1,3-benzoxazol-2-amine

• IUPAC Name: N-[1-(oxan-4-yl)pyrrolidin-3-yl]-1,3-benzoxazol-2-amine
• InChI: InChI=1S/C16H21N3O2/c1-2-4-15-14(3-1)18-16(21-15)17-12-5-8-19(11-12)13-6-9-20-10-7-13/h1-4,12-13H,5-11H2,(H,17,18)
• InChI Key: PRQOVODPNYMMLG-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1NC2=NC3=CC=CC=C3O2)C4CCOCC4
• Molecular Formula: C16H21N3O2
• Molecular Weight: 287.36 g/mol
• CAS No.: 2549054-09-1

Description

N-[1-(oxan-4-yl)pyrrolidin-3-yl]-1,3-benzoxazol-2-amine, also known as OXA-PBO, is an organic compound with a wide range of applications in scientific research and laboratory experiments. OXA-PBO is a synthetic molecule composed of an oxan-4-yl group and a pyrrolidin-3-yl group, both of which are linked to a benzoxazol-2-amine. OXA-PBO is a versatile compound that has been used in a variety of research applications due to its unique properties. In

Scientific Research Applications

N-[1-(oxan-4-yl)pyrrolidin-3-yl]-1,3-benzoxazol-2-amine has been widely used in scientific research due to its unique properties. It has been used as a ligand in metal-catalyzed reactions, as a catalyst in organic synthesis, and as a reagent in organic transformations. This compound has also been used as an inhibitor in enzyme-catalyzed reactions and as an inhibitor in protein-protein interactions. Additionally, this compound has been used as a fluorescent probe for the detection of biomolecules and as a fluorescent marker for cell imaging.

Mechanism of Action

The mechanism of action of N-[1-(oxan-4-yl)pyrrolidin-3-yl]-1,3-benzoxazol-2-amine is not yet fully understood. However, it is believed that this compound acts as a chelating agent, binding to metal ions and forming a stable complex. This complex can then interact with proteins or other molecules, resulting in an inhibition or activation of the target molecule. Additionally, this compound is believed to interact with enzymes, leading to the inhibition of their activity.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not yet fully understood. However, it has been shown to inhibit the activity of several enzymes, including tyrosine kinase, cyclooxygenase-2, and lipoxygenase. Additionally, this compound has been shown to inhibit the activity of several proteins, including NF-κB, STAT3, and Akt. This compound has also been shown to modulate the expression of several genes, including those involved in apoptosis, cell cycle, and inflammation.

Advantages and Limitations for Lab Experiments

The use of N-[1-(oxan-4-yl)pyrrolidin-3-yl]-1,3-benzoxazol-2-amine in laboratory experiments has several advantages. This compound is a versatile compound that can be used in a variety of research applications due to its unique properties. Additionally, this compound is relatively easy to synthesize and is available at a low cost. However, there are some limitations to the use of this compound in laboratory experiments. This compound is not water soluble and must be dissolved in a suitable solvent prior to use. Additionally, this compound is relatively unstable and may degrade over time.

Future Directions

The use of N-[1-(oxan-4-yl)pyrrolidin-3-yl]-1,3-benzoxazol-2-amine in scientific research and laboratory experiments is a rapidly growing field. There are several potential future directions for the use of this compound, including the development of new synthesis methods, the exploration of its mechanism of action, and the investigation of its biochemical and physiological effects. Additionally, this compound could be used to develop new drugs and therapeutic agents, as well as to develop new imaging agents for medical diagnostics. Finally, this compound could be used to develop new materials for a variety of applications.

Synthesis Methods

The synthesis of N-[1-(oxan-4-yl)pyrrolidin-3-yl]-1,3-benzoxazol-2-amine has been widely studied and several methods have been developed. One of the most commonly used methods is the reaction of 1-(oxan-4-yl)-3-pyrrolidin-1-amine with 3-amino-1,3-benzoxazol-2-one in the presence of an acid catalyst. This reaction produces this compound in an efficient and cost-effective manner. Other methods include the reaction of oxan-4-yl pyrrolidine with benzoxazole-2-thiol, the reaction of oxan-4-yl pyrrolidine with benzoxazole-2-carboxylic acid, and the reaction of oxan-4-yl pyrrolidine with benzoxazole-2-carboxaldehyde.